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Compound of Interest

Compound Name: (2R,3R)-Butanediol

Cat. No.: B1222053

An In-depth Technical Guide to the Chemical and Physical Properties of (2R,3R)-Butanediol

Introduction

(2R,3R)-Butanediol, an organic compound with the formula (CHsCHOH)2, is a stereocisomer of
2,3-butanediol. It is classified as a vicinal diol, or glycol, and exists as a colorless liquid at room
temperature.[1] This particular stereoisomer is of significant interest in various fields due to its
production by numerous microorganisms through butanediol fermentation.[1] It is found
naturally in substances like cocoa butter and sweet corn.[1] Its applications are diverse,
ranging from being a precursor for plastics and pesticides to its use in the chromatographic
resolution of carbonyl compounds.[1] This technical guide provides a comprehensive overview
of the core chemical and physical properties of (2R,3R)-Butanediol, intended for researchers,
scientists, and professionals in drug development.

Chemical Structure

The chemical structure of (2R,3R)-Butanediol features two chiral centers at carbons 2 and 3,
both with an 'R’ configuration.
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Prepare a solution of
(2R,3R)-Butanediol
in a suitable solvent
(or use neat liquid). T ] ] Calculate the specific
Fill the polarimeter cell Measure the angle of N . .
. . . —®{ rotation [a] using the formula:
with the sample solution. rotation (a). [l=al(c*l)

Calibrate the polarimeter
with a blank solvent cell.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1222053#2r-3r-butanediol-chemical-and-physical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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